Cas no 1369096-39-8 (5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1369096-39-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6542544
• PubChem ID: 82408006
• Update Time: 2025-07-25

5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-(3-pyrrolidinyl)-

• Inchi： 1S/C8H10N2O3/c11-8(12)6-7(13-4-10-6)5-1-2-9-3-5/h4-5,9H,1-3H2,(H,11,12)
• InChI Key： XLRPOJIGSPEJRT-UHFFFAOYSA-N
• SMILES： O1C(C2CCNC2)=C(C(O)=O)N=C1

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 354.4±42.0 °C(Predicted)
• pka: 3.16±0.36(Predicted)

Additional information on 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid (CAS: 1369096-39-8)

In recent years, the compound 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid (CAS: 1369096-39-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, featuring both pyrrolidine and oxazole moieties, has demonstrated promising potential as a building block for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural characteristics of this compound, including its ability to engage in hydrogen bonding and its conformational flexibility, make it an attractive candidate for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid derivatives to enhance their pharmacokinetic properties. The researchers employed a combination of solid-phase synthesis and microwave-assisted reactions to generate a library of analogs, which were subsequently screened for their inhibitory activity against a panel of kinases implicated in cancer progression. Notably, several derivatives exhibited sub-micromolar IC50 values against specific kinase targets, suggesting their potential as lead compounds for anticancer drug development.

Further investigations into the mechanism of action of these compounds revealed that the oxazole-carboxylic acid moiety plays a critical role in binding to the ATP pocket of target kinases, while the pyrrolidine ring contributes to selectivity by interacting with hydrophobic regions adjacent to the active site. Molecular dynamics simulations and X-ray crystallography studies provided structural insights into these interactions, offering valuable guidance for future structure-activity relationship (SAR) optimization.

In addition to its applications in kinase inhibition, 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid has also been investigated as a scaffold for developing modulators of G protein-coupled receptors (GPCRs). A 2024 study in ACS Chemical Biology reported the successful design of biased agonists targeting the adenosine A2A receptor, where the oxazole-pyrrolidine core served as a key pharmacophore for achieving receptor subtype selectivity. These findings open new avenues for the development of GPCR-targeted therapeutics with reduced off-target effects.

The compound's utility extends beyond traditional small-molecule drug discovery. Recent work published in Nature Chemical Biology (2024) demonstrated its incorporation into proteolysis-targeting chimeras (PROTACs), where it functioned as a linker between target-binding and E3 ligase-recruiting moieties. The researchers found that the balanced hydrophilicity and rigidity of 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid contributed to improved cellular permeability and degradation efficiency of the resulting PROTAC molecules.

From a synthetic chemistry perspective, advancements in the preparation of 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid have been reported in several recent publications. A notable improvement involves a one-pot cascade reaction starting from commercially available pyrrolidine precursors, which significantly reduces the number of synthetic steps while maintaining high yield and purity. These methodological developments are expected to facilitate broader exploration of this chemical space in drug discovery programs.

Looking forward, the versatility of 5-(pyrrolidin-3-yl)-1,3-oxazole-4-carboxylic acid as a privileged scaffold in medicinal chemistry appears poised for continued expansion. Ongoing research is exploring its application in targeted protein degradation, allosteric modulator design, and as a component of covalent inhibitors. The compound's unique combination of synthetic accessibility and diverse biological activity makes it a valuable tool for addressing challenging targets in chemical biology and drug discovery.